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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the in vitro study of

resistance related to "Bdcrb." Given the ambiguity of the term, which can refer to either the

antiviral compound 2-bromo-5,6-dichloro-1-β-d-ribofuranosyl benzimidazole (BDCRB) or the

Breast Cancer Resistance Protein (BCRP/ABCG2), this guide is divided into two sections to

address both possibilities.

Section 1: Investigating Resistance to the Antiviral
Compound BDCRB
BDCRB is a potent inhibitor of human cytomegalovirus (HCMV) replication. Resistance to

BDCRB is primarily associated with mutations in the viral UL89 gene, which is involved in viral

DNA maturation. The following protocols are designed to assess BDCRB resistance in HCMV-

infected cell cultures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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